Cas no 859212-59-2 (Ethyl 3-iodo-4-methylbenzoate)

Ethyl 3-iodo-4-methylbenzoate is a substituted benzoate ester featuring both an iodo and methyl functional group on the aromatic ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Heck couplings, where the iodine moiety serves as a reactive site for palladium-catalyzed transformations. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. Its well-defined reactivity and stability under standard conditions make it a valuable building block for constructing complex molecules in pharmaceutical and materials chemistry research. The compound is typically characterized by NMR and mass spectrometry for purity verification.
Ethyl 3-iodo-4-methylbenzoate structure
Ethyl 3-iodo-4-methylbenzoate structure
Product Name:Ethyl 3-iodo-4-methylbenzoate
CAS No:859212-59-2
MF:C10H11IO2
MW:290.097615480423
MDL:MFCD07780720
CID:718007
Update Time:2025-07-19

Ethyl 3-iodo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-iodo-4-methylbenzoate
    • 3-iodo-4-methyl-Benzoic acid ethyl ester
    • Benzoic acid,3-iodo-4-methyl-, ethyl ester
    • MDL： MFCD07780720
    • Inchi： 1S/C10H11IO2/c1-3-13-10(12)8-5-4-7(2)9(11)6-8/h4-6H,3H2,1-2H3
    • InChI Key： KMIVUJKEQAPRIH-UHFFFAOYSA-N
    • SMILES： IC1C=C(C(=O)OCC)C=CC=1C

Computed Properties

  • Exact Mass: 289.98000
  • Monoisotopic Mass: 289.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.592
  • Boiling Point: 317.7°C at 760 mmHg
  • Flash Point: 145.9°C
  • Refractive Index: 1.577
  • PSA: 26.30000
  • LogP: 2.77630

Ethyl 3-iodo-4-methylbenzoate Security Information

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Ethyl 3-iodo-4-methylbenzoate Suppliers

Amadis Chemical Company Limited
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(CAS:859212-59-2)Ethyl 3-iodo-4-methylbenzoate
Order Number:A841494
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:53
Price ($):375.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:859212-59-2)Ethyl 3-iodo-4-methylbenzoate
A841494
Purity:99%
Quantity:1g
Price ($):375.0
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